Cas no 1314353-88-2 (1-(6-Bromopyridin-3-yl)piperidin-4-ol)

• Product Name: 1-(6-Bromopyridin-3-yl)piperidin-4-ol
• CAS No: 1314353-88-2
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD19543979
• CID: 5612889
• PubChem ID: 66521355
• Update Time: 2025-10-29

1-(6-Bromopyridin-3-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-3262037
• 1314353-88-2
• SCHEMBL23089126
• 1-(6-bromopyridin-3-yl)piperidin-4-ol
• AKOS015946739
• 2-Bromo-5-(4-hydroxypiperidino)pyridine
• 4-Piperidinol, 1-(6-bromo-3-pyridinyl)-
• 1-(6-Bromopyridin-3-yl)piperidin-4-ol

• MDL： MFCD19543979
• Inchi： 1S/C10H13BrN2O/c11-10-2-1-8(7-12-10)13-5-3-9(14)4-6-13/h1-2,7,9,14H,3-6H2
• InChI Key： NVMFELABTRLUIA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)N1CCC(CC1)O

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 408.2±45.0 °C(Predicted)
• pka: 14.63±0.20(Predicted)

Additional information on 1-(6-Bromopyridin-3-yl)piperidin-4-ol

1-(6-Bromopyridin-3-yl)piperidin-4-ol: A Comprehensive Overview

The compound 1-(6-Bromopyridin-3-yl)piperidin-4-ol, identified by the CAS number 1314353-88-2, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperidine ring fused with a pyridine moiety, and it contains a bromine atom at the 6-position of the pyridine ring. The hydroxyl group (-OH) located at the 4-position of the piperidine ring adds to its structural complexity and functional versatility.

Recent studies have highlighted the importance of 1-(6-Bromopyridin-3-yl)piperidin-4-ol in medicinal chemistry, particularly in the development of novel therapeutic agents. The bromine substituent at the pyridine ring plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for various biological assays. Researchers have explored its potential as a kinase inhibitor, where its unique structure allows for selective binding to specific protein targets, thereby inhibiting enzymatic activity.

The synthesis of CAS No. 1314353-88-2 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the piperidine ring through intramolecular cyclization and subsequent bromination at the pyridine position. The hydroxyl group is introduced via nucleophilic substitution or oxidation reactions, depending on the specific synthetic pathway employed.

In terms of physical and chemical properties, 1-(6-Bromopyridin-3-yl)piperidin-4-ol exhibits a melting point of approximately 200°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is low, which is typical for compounds with both hydrophobic and hydrophilic moieties. The compound's stability under various conditions has been extensively studied, with results indicating that it remains stable under neutral pH conditions but undergoes degradation under strongly acidic or basic environments.

The biological activity of CAS No. 1314353-88-2 has been evaluated in numerous in vitro assays, revealing its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its medicinal applications, 1-(6-Bromopyridin-3-yl)piperidin-4ol has shown potential in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it an ideal candidate for use in conductive polymers, where it can enhance the electrical conductivity of materials without compromising their mechanical properties.

The safety profile of CAS No. 1314353_88_2 has also been thoroughly investigated to ensure its safe handling and use in research settings. Acute toxicity studies indicate that it has a low toxicity profile when administered orally or intravenously, with no significant adverse effects observed at doses up to 50 mg/kg body weight.

In conclusion, 1-(6-Bromopyridin_3_yl)piperidin_4_ol, CAS No. 1314353_88_2, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with its favorable biological and chemical properties, positions it as a valuable tool in both academic research and industrial development.